Cas no 2120201-26-3 (Methyl 4-amino-4-(6-methoxy-1,3-dioxaindan-5-yl)butanoate)

• Product Name: Methyl 4-amino-4-(6-methoxy-1,3-dioxaindan-5-yl)butanoate
• CAS No: 2120201-26-3
• MF: C₁₃H₁₇NO₅
• MW: 267.277784109116
• CID: 6580443
• PubChem ID: 165675992
• Update Time: 2025-06-12

Methyl 4-amino-4-(6-methoxy-1,3-dioxaindan-5-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1990612
• 2120201-26-3
• methyl 4-amino-4-(6-methoxy-1,3-dioxaindan-5-yl)butanoate
• Methyl 4-amino-4-(6-methoxy-1,3-dioxaindan-5-yl)butanoate

• Inchi： 1S/C13H17NO5/c1-16-10-6-12-11(18-7-19-12)5-8(10)9(14)3-4-13(15)17-2/h5-6,9H,3-4,7,14H2,1-2H3
• InChI Key： LFHBXKSDUAXVQQ-UHFFFAOYSA-N
• SMILES： O1COC2=CC(=C(C=C12)C(CCC(=O)OC)N)OC

Computed Properties

• Exact Mass: 267.11067264g/mol
• Monoisotopic Mass: 267.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 80Ų

Additional information on Methyl 4-amino-4-(6-methoxy-1,3-dioxaindan-5-yl)butanoate

Research Briefing on Methyl 4-amino-4-(6-methoxy-1,3-dioxaindan-5-yl)butanoate (CAS: 2120201-26-3)

Methyl 4-amino-4-(6-methoxy-1,3-dioxaindan-5-yl)butanoate (CAS: 2120201-26-3) is a chemically synthesized compound that has recently garnered attention in the field of medicinal chemistry and drug development. This compound, characterized by its unique structural features, including a methoxy-substituted dioxaindan moiety and an amino butanoate ester, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and possible mechanisms of action, making it a subject of significant scientific interest.

The synthesis of Methyl 4-amino-4-(6-methoxy-1,3-dioxaindan-5-yl)butanoate involves multi-step organic reactions, with an emphasis on achieving high yield and purity. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its structural integrity. Researchers have also explored its solubility, stability, and bioavailability, which are critical factors for its potential use as a drug candidate. The compound's ability to interact with specific biological targets has been a focal point of recent investigations.

In preclinical studies, Methyl 4-amino-4-(6-methoxy-1,3-dioxaindan-5-yl)butanoate has demonstrated notable bioactivity, particularly in modulating pathways associated with inflammation and neurodegeneration. For instance, in vitro assays have revealed its inhibitory effects on key enzymes involved in inflammatory responses. These findings suggest its potential as a lead compound for developing novel anti-inflammatory or neuroprotective agents. However, further in vivo studies are required to validate these effects and assess its safety profile.

Another area of interest is the compound's potential application in oncology. Preliminary data indicate that Methyl 4-amino-4-(6-methoxy-1,3-dioxaindan-5-yl)butanoate may interfere with cancer cell proliferation by targeting specific signaling pathways. Researchers are particularly intrigued by its selectivity, which could minimize off-target effects and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore these possibilities further.

Despite the promising results, challenges remain in the development of Methyl 4-amino-4-(6-methoxy-1,3-dioxaindan-5-yl)butanoate as a therapeutic agent. Issues such as metabolic stability, pharmacokinetics, and formulation need to be addressed to advance it to clinical trials. Additionally, the compound's mechanism of action at the molecular level requires deeper elucidation to optimize its efficacy and safety. Future research directions may include structural modifications to enhance its pharmacological properties and expand its therapeutic scope.

In conclusion, Methyl 4-amino-4-(6-methoxy-1,3-dioxaindan-5-yl)butanoate (CAS: 2120201-26-3) represents a promising candidate in the field of medicinal chemistry. Its unique structural attributes and demonstrated bioactivity make it a valuable subject for ongoing and future research. As scientists continue to unravel its potential, this compound could pave the way for innovative treatments in inflammation, neurodegeneration, and oncology. The integration of multidisciplinary approaches will be essential to translate these findings into clinical applications.